![molecular formula C16H26O3 B3828576 1',4'-dimethyl-3',6',7'-trioxadispiro[cyclohexane-1,2'-bicyclo[2.2.1]heptane-5',1''-cyclohexane]](/img/structure/B3828576.png)
1',4'-dimethyl-3',6',7'-trioxadispiro[cyclohexane-1,2'-bicyclo[2.2.1]heptane-5',1''-cyclohexane]
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Description
The compound “1’,4’-dimethyl-3’,6’,7’-trioxadispiro[cyclohexane-1,2’-bicyclo[2.2.1]heptane-5’,1’'-cyclohexane]” is a complex organic molecule that includes elements of cyclohexane and bicyclo[2.2.1]heptane structures, both of which are types of cycloalkanes . Cycloalkanes are cyclic hydrocarbons, meaning that the carbons of the molecule are arranged in the form of a ring . They are also saturated, meaning that all of the carbon atoms that make up the ring are single bonded to other atoms (no double or triple bonds) .
Chemical Reactions Analysis
The types of chemical reactions that this compound could undergo would depend on its exact structure and the functional groups present. Common reactions of cycloalkanes include substitution and elimination reactions, among others .properties
InChI |
InChI=1S/C16H26O3/c1-13-15(9-5-3-6-10-15)19-14(2,17-13)16(18-13)11-7-4-8-12-16/h3-12H2,1-2H3 |
Source
|
---|---|---|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZCCQNTZOZYXFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12C3(CCCCC3)OC(O1)(C4(O2)CCCCC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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